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Compound of Interest

Compound Name: Trovirdine

Cat. No.: B1662467

Audience: Researchers, scientists, and drug development professionals.
Introduction

Trovirdine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that has been
investigated for its potential in antiretroviral therapy. Accurate and consistent preparation of
stock solutions is critical for reliable in vitro and in vivo experimental results. Dimethyl sulfoxide
(DMSO) is a common solvent for dissolving Trovirdine due to its high solubilizing capacity for
this compound. This document provides a detailed protocol for the preparation, storage, and
handling of Trovirdine stock solutions in DMSO.

Quantitative Data Summary

For accurate preparation of molar solutions, refer to the chemical properties of Trovirdine and
its hydrochloride salt provided in the table below.
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Property Trovirdine Trovirdine Hydrochloride
Molecular Formula C13H13BrN4Ss C13H14BrCIN4S

Molecular Weight 337.24 g/mol [1][2][3][4] 373.70 g/mol [5]

CAS Number 149488-17-5[1][2][6] 148311-89-1[5]

=10 mg/mL[6], 100 mg/mL

Solubility in DMSO . ;
(with ultrasonic)[1][7]

Data not available

Appearance White to off-white solid[7]

Data not available

Experimental Protocol

1.

Materials and Equipment

Trovirdine powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Sterile microcentrifuge tubes or cryovials for aliquoting

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Trovirdine and DMSO before handling.
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3. Step-by-Step Procedure for Preparing a 10 mM Trovirdine Stock Solution

This protocol is for the preparation of 1 mL of a 10 mM Trovirdine stock solution. Adjust
volumes as needed for different concentrations or volumes.

o Calculate the Required Mass of Trovirdine:

o Use the formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) X
Molecular Weight ( g/mol ) / 1000

o For a 10 mM solution in 1 mL using Trovirdine (MW: 337.24 g/mol ):
» Mass (mg) =10 mM x 1 mL x 337.24 g/mol / 1000 = 3.37 mg
e Weighing the Trovirdine:
o Tare a clean, dry microcentrifuge tube on the analytical balance.
o Carefully weigh out 3.37 mg of Trovirdine powder into the tube.
e Dissolving in DMSO:
o Add 1 mL of high-purity DMSO to the tube containing the Trovirdine powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming in a water bath (not exceeding 40°C) or brief sonication can be used to aid
the process.[7]

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

o Store the aliquots at -20°C or -80°C for long-term storage.[2][7] For short-term storage
(days to weeks), 4°C can be used.[2]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.benchchem.com/product/b1662467?utm_src=pdf-body
https://www.medchemexpress.com/Trovirdine.html
https://www.medkoo.com/products/40936
https://www.medchemexpress.com/Trovirdine.html
https://www.medkoo.com/products/40936
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note & Protocol: Preparation of Trovirdine
Stock Solutions in DMSQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662467#how-to-prepare-trovirdine-stock-solutions-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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